(4-Methoxy-3-methylpyridin-2-yl)methanol

• IUPAC Name: (4-methoxy-3-methylpyridin-2-yl)methanol
• InChI: InChI=1S/C8H11NO2/c1-6-7(5-10)9-4-3-8(6)11-2/h3-4,10H,5H2,1-2H3
• InChI Key: LSHQBGRAEVQZBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1CO)OC
• Molecular Formula: C8H11NO2
• DSSTOX Substance ID: DTXSID60445615
• Molecular Weight: 153.18 g/mol
• CAS RN: 86604-77-5

Description

“(4-Methoxy-3-methylpyridin-2-yl)methanol” is an intermediate used to prepare 2-[(4-alkoxypyrid-2-yl)methylthio]benzimidazoles, -benzothiazoles, and -benzoxazoles as ulcer inhibitors.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H11NO2. The InChI code is 1S/C8H11NO2/c1-6-7(5-10)9-4-3-8(6)11-2/h3-4,10H,5H2,1-2H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are as follows:

Scientific Research Applications

Photo-methoxylation in Organic Chemistry

The study of photo-methoxylation, which involves the introduction of a methoxy group to a molecule using light, is one research application. For instance, the rate of photo-methoxylation of methyl 2-pyridinecarboxylate in acidic methanol is significantly affected by the presence of 4-substituted pyridines. This provides insights into the role of 4-substituted pyridines, including compounds similar to (4-Methoxy-3-methylpyridin-2-yl)methanol, in photochemical reactions (Sugimori et al., 1983).

Methanol as a C1 Source in Synthesis

Methanol, including derivatives like this compound, is used as a solvent and reagent in organic synthesis. It is particularly important in the formation of carbon-carbon, carbon-nitrogen, and carbon-oxygen bonds. The synthesis of C-, N-, and O-methylated products is of central interest due to the presence of these motifs in a wide range of chemicals and pharmaceuticals (Natte et al., 2017).

Surface Chemistry and Catalysis

The use of methanol to probe the nature of surface sites on metal oxide catalysts is another significant application. Studies involving the adsorption and desorption of methanol on various surfaces, such as ceria nanocrystals, help understand the surface chemistry of these materials. This research can inform the design of catalysts and other materials that interact with compounds like this compound (Wu et al., 2012).

Methanol Synthesis and Hydrocarbon Formation

In the field of catalysis, the synthesis of methanol from CO2 and CO hydrogenation is a key area of study. Understanding the reaction pathways and intermediates in these processes is vital, as methanol and its derivatives play a significant role in various industrial applications. This research provides a foundational understanding of how compounds like this compound can be produced and utilized in industrial processes (Grabow & Mavrikakis, 2011).

Safety and Hazards

The safety information for “(4-Methoxy-3-methylpyridin-2-yl)methanol” includes the following hazard statements: H302;H315;H319;H335. The precautionary statements are P261;P305+P351+P338.

Synthesis routes and methods

Procedure details

15.8 g of 2-acetoxymethyl-3-methyl-4-methoxy-pyridine was added dropwise to a 25% aqueous solution of sodium hydroxide, and the mixture was allowed to react for one hour at room temperature. Subsequently, the reaction liquid was diluted with toluene, and then the toluene phase was washed with water, dried over anhydrous magnesium sulfate, and then concentrated, to obtain 5.7 g of 2-hydroxymethyl-3-methyl-4-methoxy-pyridine as an oily matter.